Cas no 1983995-54-5 (ddcba)

ddcba structure
ddcba structure
Product Name:ddcba
CAS No:1983995-54-5
MF:C23H14O10
MW:450.35126
CID:3037600
PubChem ID:129896779
Update Time:2024-11-08

ddcba Chemical and Physical Properties

Names and Identifiers

    • ddcba
    • CS-0170610
    • [1,1':3',1''-Terphenyl]-2,2'',5,5',5''-pentacarboxylic acid
    • G72197
    • [1,1':3',1'-Terphenyl]-2,2',5,5',5'-pentacarboxylic acid
    • 1983995-54-5
    • Inchi: InChI=1S/C23H14O10/c24-19(25)10-1-3-15(22(30)31)17(8-10)12-5-13(7-14(6-12)21(28)29)18-9-11(20(26)27)2-4-16(18)23(32)33/h1-9H,(H,24,25)(H,26,27)(H,28,29)(H,30,31)(H,32,33)
    • InChI Key: RWSISFYNEVCJME-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1C(=O)O)C2=CC(=CC(=C2)C(=O)O)C3=C(C=CC(=C3)C(=O)O)C(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 450.05869664g/mol
  • Monoisotopic Mass: 450.05869664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 749
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 187Ų

ddcba Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.
ML3717567-500mg
[1,​1':3',​1''-​Terphenyl]​-​2,​2'',​5,​5',​5''-​pentacarboxylic acid
1983995-54-5 95%
500mg
¥3000 2023-11-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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